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Abstract
Biotin, a water-soluble B-vitamin, is a critical coenzyme in various metabolic pathways,

including fatty acid synthesis, gluconeogenesis, and amino acid catabolism. Its sodium salt

derivative, biotin sodium salt, offers enhanced solubility, making it a valuable compound in

various research and pharmaceutical applications. This technical guide provides an in-depth

overview of the chemical properties, structure, and biological significance of biotin sodium
salt. It includes detailed experimental protocols for its characterization and visualization of its

role in key metabolic pathways, designed to be a comprehensive resource for professionals in

the life sciences.

Chemical Properties and Structure
Biotin sodium salt is the sodium salt of biotin (Vitamin H). The presence of the sodium ion

enhances the polarity and aqueous solubility of the molecule compared to its free acid form.

General Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1264966?utm_src=pdf-interest
https://www.benchchem.com/product/b1264966?utm_src=pdf-body
https://www.benchchem.com/product/b1264966?utm_src=pdf-body
https://www.benchchem.com/product/b1264966?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name

sodium;5-[(3aS,4S,6aR)-2-

oxo-1,3,3a,4,6,6a-

hexahydrothieno[3,4-

d]imidazol-4-yl]pentanoate

[1][2]

CAS Number 56085-82-6 [2]

Molecular Formula C₁₀H₁₅N₂NaO₃S [1][3]

Molecular Weight 266.29 g/mol [1][2]

Appearance
White to off-white crystalline

powder
[4]

Solubility
Biotin sodium salt is highly soluble in water.[5] While precise quantitative data for the sodium

salt is not readily available in the literature, its solubility is significantly greater than that of

biotin, which is sparingly soluble in water (0.02 g/100 mL). The increased solubility is attributed

to the ionic nature of the sodium carboxylate group.

Melting Point
The melting point of biotin is well-documented to be in the range of 231-233 °C.[4] The melting

point of biotin sodium salt is expected to be significantly higher due to the ionic bond between

the carboxylate and sodium ions, which requires more energy to break.

Spectral Data
The spectral properties of biotin sodium salt can be inferred from the known spectra of biotin

and the characteristic changes upon formation of a sodium carboxylate salt.

FT-IR Spectroscopy: The infrared spectrum of biotin sodium salt is expected to show

characteristic peaks for the ureido and tetrahydrothiophene rings. The most significant

change from the spectrum of biotin is the disappearance of the broad O-H stretch of the

carboxylic acid and the shift of the C=O stretching frequency. The carboxylate anion (COO⁻)
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will exhibit two characteristic stretches: an asymmetric stretch typically in the 1540-1650

cm⁻¹ region and a symmetric stretch in the 1360-1450 cm⁻¹ region.[6][7]

¹H NMR Spectroscopy: In the proton NMR spectrum, the most notable difference between

biotin and its sodium salt is the absence of the acidic proton of the carboxylic acid group

(which typically appears as a broad singlet downfield, around 12 ppm).[8] The chemical shifts

of the protons on the carbon backbone adjacent to the carboxylate group may experience a

slight upfield shift due to the change in the electronic environment.

¹³C NMR Spectroscopy: The carbon NMR spectrum of biotin sodium salt will show a

characteristic shift for the carboxylate carbon. Compared to the carboxylic acid carbon in

biotin (typically 165-185 ppm), the carboxylate carbon in the sodium salt is expected to be

slightly shifted. For instance, the chemical shift of the carboxylate carbon in sodium acetate

is around 182 ppm.[8][9]

Experimental Protocols
Determination of Aqueous Solubility (Shake-Flask
Method)
This protocol outlines a standard method for determining the thermodynamic solubility of biotin
sodium salt in water.[10][11][12][13]

Methodology:

Preparation of a Saturated Solution:

Add an excess amount of biotin sodium salt to a known volume of deionized water in a

sealed container (e.g., a glass vial with a screw cap).

Ensure there is undissolved solid material present to confirm saturation.

Equilibration:

Agitate the mixture at a constant temperature (e.g., 25 °C) using a mechanical shaker or

magnetic stirrer for a sufficient period (typically 24-48 hours) to ensure equilibrium is

reached.
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Phase Separation:

After equilibration, cease agitation and allow the undissolved solid to sediment.

Carefully withdraw a sample of the supernatant using a syringe and filter it through a 0.45

µm filter to remove any suspended solid particles.

Quantification:

Accurately dilute the filtered supernatant with a known volume of deionized water.

Determine the concentration of biotin sodium salt in the diluted sample using a validated

analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid

Chromatography (HPLC). A calibration curve prepared with standard solutions of known

concentrations should be used for accurate quantification.

Calculation:

Calculate the solubility of biotin sodium salt in g/100 mL or mol/L, taking into account the

dilution factor.

Acid-Base Titration for Purity Assessment
This protocol describes the titration of biotin sodium salt with a standardized acid to determine

its purity.[14][15][16]

Methodology:

Preparation of the Analyte Solution:

Accurately weigh a known mass of biotin sodium salt and dissolve it in a known volume

of deionized water in a beaker or Erlenmeyer flask.

Titration Setup:

Rinse a burette with a standardized solution of a strong acid (e.g., 0.1 M HCl) and then fill

the burette with the acid solution. Record the initial volume.
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Place the beaker containing the biotin sodium salt solution on a magnetic stirrer and add

a few drops of a suitable indicator (e.g., phenolphthalein).

Titration Procedure:

Slowly add the HCl solution from the burette to the biotin sodium salt solution while

continuously stirring.

Continue the titration until the endpoint is reached, indicated by a persistent color change

of the indicator.

Record the final volume of the HCl solution in the burette.

Calculation:

Calculate the moles of HCl used in the titration.

Based on the 1:1 stoichiometry of the reaction between the carboxylate and the acid,

determine the moles of biotin sodium salt in the sample.

Calculate the purity of the biotin sodium salt sample as a percentage.

Biological Role and Signaling Pathways
Biotin is an essential cofactor for several carboxylase enzymes that play crucial roles in key

metabolic pathways.[17][18][19]

Biotin as a Coenzyme for Carboxylases
Biotin functions as a covalently bound prosthetic group for carboxylases, which catalyze the

incorporation of bicarbonate into various substrates.[20][21][22] The reaction mechanism

involves two main steps: the ATP-dependent carboxylation of the biotin moiety, followed by the

transfer of the carboxyl group to the substrate.[23][24]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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